Cas no 1797979-31-7 (1-Acetyl-3-indoxyl Sulfate)
1-Acetyl-3-indoxyl Sulfate Chemical and Physical Properties
Names and Identifiers
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- 1-Acetyl-3-indoxyl Sulfate
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1-Acetyl-3-indoxyl Sulfate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A179310-10mg |
1-Acetyl-3-indoxyl Sulfate |
1797979-31-7 | 10mg |
$ 236.00 | 2023-04-19 | ||
| TRC | A179310-100mg |
1-Acetyl-3-indoxyl Sulfate |
1797979-31-7 | 100mg |
$ 1860.00 | 2023-04-19 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | A179310-10mg |
1-Acetyl-3-indoxyl Sulfate |
1797979-31-7 | 10mg |
¥2100.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | A179310-100mg |
1-Acetyl-3-indoxyl Sulfate |
1797979-31-7 | 100mg |
¥16800.00 | 2023-09-15 |
1-Acetyl-3-indoxyl Sulfate Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-Acetyl-3-indoxyl Sulfate
Professional Introduction to 1-Acetyl-3-indoxyl Sulfate (CAS No. 1797979-31-7) in Modern Chemical and Pharmaceutical Research
The compound 1-Acetyl-3-indoxyl Sulfate, identified by the chemical abstracts service number 1797979-31-7, represents a significant molecule in the realm of chemical biology and pharmaceutical innovation. This sulfated derivative of indoxyl, featuring an acetyl substituent at the 1-position, has garnered attention due to its unique structural properties and potential biological activities. The introduction of a sulfate group enhances its solubility in aqueous environments, making it a valuable candidate for various biochemical assays and drug development applications.
Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in addressing a range of therapeutic challenges. The structural motif of 1-Acetyl-3-indoxyl Sulfate is reminiscent of several natural products and pharmacologically active compounds, suggesting its utility in modulating biological pathways. Specifically, the acetyl group at the 1-position can influence receptor binding affinity, while the indoxyl core is known for its involvement in processes such as neurotransmitter signaling and inflammatory responses.
In contemporary research, 1-Acetyl-3-indoxyl Sulfate has been explored for its potential role in modulating immune responses. Studies indicate that sulfated indole derivatives can interact with immune cells by binding to specific receptors, thereby influencing cytokine production and cell proliferation. This makes it a promising candidate for developing immunomodulatory therapies, particularly in contexts such as autoimmune diseases or chronic inflammation. The sulfate moiety, in particular, has been shown to enhance binding interactions with certain protein targets, improving bioavailability and therapeutic efficacy.
The compound’s solubility profile also makes it an attractive scaffold for drug delivery systems. In formulations designed for oral or intravenous administration, the sulfate group aids in maintaining stability and prolonging circulation time. This property is particularly relevant in the development of long-acting biologics or targeted drug delivery mechanisms where sustained exposure to therapeutic agents is desired.
Moreover, 1-Acetyl-3-indoxyl Sulfate has been investigated for its potential applications in neuropharmacology. The indoxyl moiety is structurally related to several compounds that influence central nervous system function, including serotonin derivatives. Preliminary studies suggest that derivatives like 1-Acetyl-3-indoxyl Sulfate may interact with serotonin receptors or other neurotransmitter systems, offering insights into potential treatments for neurological disorders such as depression or neurodegenerative diseases.
From a synthetic chemistry perspective, 1-Acetyl-3-indoxyl Sulfate serves as an interesting intermediate for constructing more complex molecules. Its reactive sites—the acetyl group and the indoxyl core—can be further modified through various chemical transformations to yield novel compounds with tailored biological activities. This flexibility makes it a valuable building block in synthetic organic chemistry and drug discovery pipelines.
The sulfate group introduces an additional layer of functionality that can be exploited for bioconjugation purposes. For instance, thiol-reactive compounds can be linked to 1-Acetyl-3-indoxyl Sulfate via disulfide bonds, enabling the creation of bifunctional probes or drug conjugates. Such strategies are increasingly employed in diagnostic imaging and targeted therapy applications where precise molecular interactions are critical.
In conclusion, 1-Acetyl-3-indoxyl Sulfate (CAS No. 1797979-31-7) represents a multifaceted compound with broad implications in chemical biology and pharmaceutical research. Its unique structural features—combining an acetyl group with a sulfated indoxyl core—position it as a versatile tool for exploring immunomodulatory, neuropharmacological, and synthetic chemistry applications. As research continues to uncover new biological functions and synthetic methodologies, compounds like 1-Acetyl-3-indoxyl Sulfate are likely to play an increasingly important role in advancing therapeutic strategies across multiple disciplines.
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